![molecular formula C6H7NO2 B372789 4-Methoxy-2(1H)-pyridinone CAS No. 52545-13-8](/img/structure/B372789.png)
4-Methoxy-2(1H)-pyridinone
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Overview
Description
Synthesis Analysis
The synthesis of compounds similar to 4-Methoxy-2(1H)-pyridinone, such as 4-hydroxy-2-quinolones, has been discussed in several publications . These compounds are valuable in drug research and development due to their interesting pharmaceutical and biological activities . The synthetic approaches for these compounds involve various methods and their applications in the synthesis of related four-membered to seven-membered heterocycles .Scientific Research Applications
Microwave-Assisted Solid-Phase Diels-Alder Reactions
4-Methoxy-2(1H)-pyridinone was used in a study on microwave-assisted solid-phase Diels-Alder reactions of 2(1H)-pyrazinones. The research explored the separation of pyridines from pyridinone byproducts, employing a tailor-made acid-labile linker based on syringaldehyde, which showed superior cleavage rates compared to standard linkers. This study underscores the compound's role in facilitating efficient synthetic pathways for complex organic molecules (Kaval et al., 2003).
Synthesis of Polysubstituted 3-Halo-2(1H)-pyridinones
Another study detailed the synthesis of polysubstituted 3-halo-2(1H)-pyridinones, emphasizing the compound's significance as an intermediate for various nitrogen heterocycles. These compounds are crucial for synthesizing biologically active natural products, showcasing the chemical's pivotal role in pharmaceutical research (Agami et al., 2002).
Photophysics of Pyridinone Derivatives
Research on the photophysical characteristics of 2-(4'-amino-2'-hydroxyphenyl)-1H-imidazo-[4,5-c]pyridine and its analogs, including a methoxy derivative, highlights the compound's application in understanding intramolecular charge transfer processes. This investigation provides insights into the compound's potential applications in material sciences, particularly in developing emissive materials (Behera et al., 2015).
Alzheimer's Disease Therapy
A study focused on designing N-phenyl-3-methoxy-4-pyridinone derivatives as dual functional agents for Alzheimer's disease therapy. These compounds exhibit both H3 receptor antagonistic activities and potent inhibitory activities against Aβ1-40/Aβ1-42 aggregation, underlining the compound's therapeutic potential (Zhang et al., 2020).
Fluorescence Studies
In fluorescence studies, 2-methoxy- and 2-morpholino pyridine compounds were synthesized and analyzed for their high emissive properties in solution and solid state. This research demonstrates the compound's utility in developing new fluorescent materials for various applications, from sensing to imaging (Hagimori et al., 2019).
Hydrophilic Chelators for Iron Determination
Another application is in the synthesis of hydrophilic 3-hydroxy-4-pyridinone chelators with ether-derived substituents for iron determination in water samples. These new chelators show promise in analytical chemistry for environmental monitoring and agricultural applications (Moniz et al., 2019).
Mechanism of Action
Target of Action
It is known to be a biosynthetic intermediate of pyrrole-containing natural products . These natural products, including prodigiosins and tambjamines, have diverse biological activities and can interact with various biological targets .
Mode of Action
As a biosynthetic intermediate, it likely interacts with its targets to produce downstream products
Biochemical Pathways
It is known to be involved in the biosynthesis of pyrrole-containing natural products . These products can affect various biochemical pathways, but the specific pathways influenced by 4-Methoxy-2(1H)-pyridinone remain to be determined.
Result of Action
As a biosynthetic intermediate, it contributes to the formation of pyrrole-containing natural products . These products have various biological activities, suggesting that this compound may indirectly influence cellular processes.
Properties
IUPAC Name |
4-methoxy-1H-pyridin-2-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7NO2/c1-9-5-2-3-7-6(8)4-5/h2-4H,1H3,(H,7,8) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZIUQZRSHNDQTH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=O)NC=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7NO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.13 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Q1: What is the significance of using 5-chloro-3-cyano-4-methoxy-2(1H)-pyridinone (5) as an intermediate in the synthesis of 5-chloro-4-hydroxy-2(1H)-pyridinone?
A1: Although the article does not explicitly state the reason for choosing this specific synthetic route, utilizing 5-chloro-3-cyano-4-methoxy-2(1H)-pyridinone (5) as an intermediate likely offers advantages in terms of yield, cost-effectiveness, or ease of purification compared to other potential synthetic routes []. The presence of the methoxy group at the 4-position could serve as a protecting group for the desired hydroxyl group in the final molecule, or it could be involved in facilitating subsequent chemical transformations.
Q2: Are there alternative methods for synthesizing 5-chloro-4-hydroxy-2(1H)-pyridinone?
A2: The article mentions that the described synthetic route, using 5-chloro-3-cyano-4-methoxy-2(1H)-pyridinone (5) as a key intermediate, presents advantages over previously reported methods []. This implies the existence of alternative synthetic strategies for obtaining the target compound. Further research into the cited literature would be needed to explore and compare these different methodologies.
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